Cas no 2171765-59-4 (4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one
• CAS No: 2171765-59-4
• MF: C₇H₁₃BrN₂O₂
• MW: 237.094321012497
• CID: 6406151
• PubChem ID: 165862186
• Update Time: 2025-10-28

4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one
• 2171765-59-4
• EN300-1645898

• Inchi： 1S/C7H13BrN2O2/c1-5(2-8)3-10-7(11)6(9)4-12-10/h5-6H,2-4,9H2,1H3
• InChI Key： FIRGPSJQBJGPPE-UHFFFAOYSA-N
• SMILES： BrCC(C)CN1C(C(CO1)N)=O

Computed Properties

• Exact Mass: 236.01604g/mol
• Monoisotopic Mass: 236.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one

Introduction to 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one (CAS No. 2171765-59-4)

4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its broad spectrum of biological activities. The molecular structure of 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one incorporates both nitrogen and oxygen atoms in its ring system, contributing to its potential as a pharmacophore in drug design. The presence of an amino group at the 4-position and a bromo-substituted isobutyl group at the 2-position enhances its chemical functionality, making it a valuable intermediate in synthetic chemistry.

The CAS No. 2171765-59-4 assigned to this compound underscores its unique identity and distinguishes it from other molecules with similar structural motifs. In recent years, there has been growing interest in oxazolidinones due to their ability to modulate various biological pathways. The 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one structure has been explored for its potential applications in the development of novel therapeutic agents. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific biological targets.

One of the most compelling aspects of 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one is its role as a building block in medicinal chemistry. The oxazolidinone ring is known for its stability and ability to form hydrogen bonds, which is crucial for interactions with biological macromolecules such as proteins and enzymes. The bromo-substituent at the 2-position provides a handle for further chemical transformations, including cross-coupling reactions that are widely used in drug synthesis. This feature makes it particularly useful in constructing more complex molecules with desired pharmacological properties.

Recent advancements in computational chemistry have further highlighted the significance of 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one. Molecular modeling studies have demonstrated that this compound can interact with various targets, including enzymes and receptors involved in inflammatory and infectious diseases. The amino group at the 4-position serves as a key interaction point, allowing for the design of molecules that can selectively bind to disease-causing proteins. These insights have spurred new research efforts aimed at developing derivatives of this compound with enhanced therapeutic efficacy.

In the context of drug discovery, 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one has been investigated for its potential as an antimicrobial agent. Oxazolidinones are known for their broad-spectrum activity against bacteria, and modifications to their structure can lead to compounds with improved efficacy against resistant strains. The bromo-substituent in this molecule may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such properties make it a promising candidate for further development into novel antibiotics.

The synthesis of 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The formation of the oxazolidinone ring typically requires condensation reactions between appropriate precursors under controlled conditions. The introduction of the bromo-substituent and the amino group requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

From a regulatory perspective, 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one must meet stringent quality standards before it can be used in pharmaceutical formulations. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. These methods provide detailed information about the molecular structure and ensure that the compound meets the required specifications for safety and efficacy.

The future prospects for 4-amino-2-(3-bromo-2-methylpropyl)-1,2-oxazolidin-3-one are promising, given its versatile chemical properties and potential biological activities. Ongoing research aims to explore new derivatives and applications for this compound in areas such as oncology, neurology, and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of novel therapeutics based on oxazolidinone scaffolds.

In conclusion,4-amino--(bromo--methylpropyl)--1--methylene--dihydro--pyrazole--5--carboxylic acid, CAS No: 2171765--59--4 is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development，while ongoing research continues to uncover new applications for this versatile molecule。The combination of computational modeling，synthetic chemistry，and biological testing will undoubtedly lead to further advancements，solidifying its role as an important player in modern medicine。